Self-assembly of melem on Ag(111)—emergence of porous structures based on amino-heptazine hydrogen bonds

CrystEngComm Pub Date: 2011-06-22 DOI: 10.1039/C1CE05342F

Abstract

Self-assembly of melem on Ag(111) as studied by Scanning-Tunneling-Microscopy (STM) in ultra-high vacuum revealed a great structural variety. In total, five porous and two densely packed monolayer polymorphs were observed. All structures are stabilized by intermolecular hydrogen bonds, where melem–melem arrangements are based on very few basic motifs. Six out of seven polymorphs can be described by a unified concept.

Graphical abstract: Self-assembly of melem on Ag(111)—emergence of porous structures based on amino-heptazine hydrogen bonds
Self-assembly of melem on Ag(111)—emergence of porous structures based on amino-heptazine hydrogen bonds
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